Cas no 1208075-44-8 (Ethyl 2-Bromo-5-iodobenzoate)

Ethyl 2-Bromo-5-iodobenzoate is a halogenated benzoate ester with significant utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring both bromo and iodo substituents on the aromatic ring, enhances reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling precise functionalization. The ethyl ester group provides solubility in common organic solvents, facilitating handling in multistep syntheses. This compound is particularly valuable in constructing complex molecules due to its dual electrophilic sites, allowing selective modifications. High purity and stability under standard conditions make it a reliable reagent for research and industrial applications in medicinal chemistry and material science.

Ethyl 2-Bromo-5-iodobenzoate structure

Product Name:Ethyl 2-Bromo-5-iodobenzoate

CAS No:1208075-44-8

MF:C₉H₈BrIO₂

MW:354.967094421387

MDL:MFCD11520421

CID:1211597

PubChem ID:50998201

Update Time:2025-05-28

Ethyl 2-Bromo-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromo-5-iodobenzoate
- CM12514
- AS04500
- TRA0053158
- A856965
- AS-59332
- 2-Bromo-5-iodobenzoic acid ethyl ester;
- AKOS017562068
- 2-Bromo-5-iodo-benzoic acid ethyl ester
- MFCD11520421
- Ethyl2-bromo-5-iodobenzoate
- DB-319369
- CS-0061553
- SCHEMBL18094310
- 1208075-44-8
- Ethyl 2-Bromo-5-iodobenzoate
- MDL： MFCD11520421
- Inchi： 1S/C9H8BrIO2/c1-2-13-9(12)7-5-6(11)3-4-8(7)10/h3-5H,2H2,1H3
- InChI Key： AESBDCQWLOZBNY-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(C(=O)OCC)=C1)Br

Computed Properties

Exact Mass: 353.87524g/mol
Monoisotopic Mass: 353.87524g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 3.5

Experimental Properties

Density: 1.949±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.1 g/l) (25 º C),

Ethyl 2-Bromo-5-iodobenzoate Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MO523-100mg	Ethyl 2-Bromo-5-iodobenzoate	1208075-44-8	96%	100mg	190CNY	2021-05-07
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